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Compound of Interest

Compound Name: Calcimycin hemimagnesium

Cat. No.: B1628573 Get Quote

For Immediate Use By Research, Scientific, and Drug Development Professionals.

This document provides essential safety and logistical information for the handling and disposal

of Calcimycin hemimagnesium, a potent calcium ionophore. Adherence to these procedures

is critical to ensure personnel safety and mitigate environmental contamination.

Hazard Identification
Calcimycin hemimagnesium is a physiologically active compound requiring careful handling.

The primary hazards include:

Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Causes skin irritation and serious eye irritation.[1][2]

May cause respiratory irritation.[1][2]

While no official occupational exposure limits have been established, the substance must be

handled with the high degree of care required for hazardous materials.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Calcimycin hemimagnesium in solid

(powder) or solution form.
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PPE Category Specification Rationale

Eye & Face Protection

ANSI Z87.1-compliant safety

goggles with side shields. A

face shield is required when

there is a risk of splashes.

Protects against airborne

powder and splashes of

solutions.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Gloves must be

inspected before use and

changed immediately upon

contamination. For

compounding, administering,

and disposing of hazardous

drugs, wearing two pairs of

gloves is recommended.[3]

Prevents skin contact and

absorption.[4]

Body Protection

A fully-buttoned laboratory coat

(Nomex® or similar flame-

resistant material

recommended) and

appropriate shoes that cover

the entire foot.[4]

Protects skin from accidental

spills and contamination.[4]

Respiratory Protection

All handling of powdered

Calcimycin hemimagnesium or

volatile solutions must be

performed within a certified

chemical fume hood. If a fume

hood is not feasible, a NIOSH-

approved respirator is

required.

Prevents inhalation of

hazardous dust or aerosols.

Quantitative Data
The following table summarizes key quantitative data for Calcimycin hemimagnesium.
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Property Value Source

Molecular Weight 1069.5 g/mol [1]

Solubility in DMSO 47 mg/mL (89.76 mM) [4]

Stock Solution Example
15 mM in DMSO (reconstitute

5 mg in 0.64 mL of DMSO)
[3]

In Vivo Formulation Example 1

2 mg/mL in 10% DMSO + 40%

PEG300 + 5% Tween 80 +

45% Saline

[4]

In Vivo Formulation Example 2
≥ 2.5 mg/mL in 10% DMSO +

90% Corn Oil
[5]

Operational and Disposal Plans
Safe Handling Protocol
This protocol outlines the procedural workflow for safely handling Calcimycin
hemimagnesium.

1. Preparation:

Designate a specific area for handling, preferably within a chemical fume hood.

Assemble all necessary equipment (spatulas, weigh boats, vials, solvents, vortexer) within

the designated area to minimize movement.

Ensure all containers are clearly labeled with the chemical name, concentration, solvent,

date of preparation, and appropriate hazard warnings.

2. Donning PPE:

Put on all required PPE as specified in the table above before entering the designated

handling area.

3. Handling Procedure (inside a chemical fume hood):
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Weighing (Solid Form): Carefully weigh the required amount of Calcimycin powder. Avoid

generating dust.[4] If any powder spills, decontaminate the area immediately (see Section 4).

Dissolving: Add the appropriate solvent to the solid to create a stock solution. Cap the vial

and vortex until fully dissolved. Sonication may be required for complete dissolution.[4]

Aliquoting: Dispense the solution into smaller, clearly labeled vials for experimental use.

Sealing: Seal all vials securely.

4. Post-Handling:

Wipe down the work surface with a suitable laboratory disinfectant or a 10% caustic solution.

Properly dispose of all contaminated materials (see Disposal Plan).

Remove PPE in the correct order to avoid contamination and wash hands thoroughly.

Experimental Protocols: Solution Preparation
Preparation of a 15 mM Stock Solution in DMSO:

Weigh 5 mg of Calcimycin hemimagnesium powder.

Add 0.64 mL of DMSO to the powder.

Vortex or sonicate until the solid is completely dissolved.

Store the stock solution at -20°C for up to 3 months.[3]

Preparation of an In Vivo Formulation (2.5 mg/mL):

Add each solvent in the following order: 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

Saline.

Ensure the final concentration of Calcimycin hemimagnesium is at least 2.5 mg/mL.

The resulting solution should be clear.[5]
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Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[6]

Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated

clothing and wash it before reuse. If skin irritation occurs, get medical help.[7]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[6]

Ingestion: Do NOT induce vomiting. Call a POISON CENTER or doctor/physician if you feel

unwell.[6]

Spill:

Minor Spill (in fume hood): Decontaminate the spill area with a suitable laboratory

disinfectant or 10% caustic solution.[4] Absorb the spill with inert material (e.g.,

vermiculite, sand) and place it in a sealed container for hazardous waste disposal.[4]

Major Spill: Evacuate the area and contact your institution's Environmental Health and

Safety (EHS) office.

Disposal Plan
All waste containing Calcimycin hemimagnesium must be treated as hazardous waste.

Solid Waste: Collect unused powder, contaminated gloves, wipes, and other solid materials

in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect liquid waste containing Calcimycin in a sealed, leak-proof, and

chemically compatible container.[4] Do not mix with other incompatible waste streams.[4]

Sharps Waste: Contaminated needles or other sharps should be placed in a designated

sharps container for hazardous chemical waste.

Labeling: All waste containers must be labeled with a "Hazardous Waste" tag that includes

the full chemical name ("Calcimycin hemimagnesium"), concentration (if applicable), and
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associated hazards.[4]

Storage: Store waste containers in a designated, secure area away from incompatible

materials.

Disposal: Contact your institution's EHS office to arrange for the pickup and disposal of the

waste. Disposal must be conducted in accordance with all applicable federal, state, and local

regulations. Never dispose of Calcimycin hemimagnesium in the regular trash or down the

drain.

Workflow and Logical Relationships

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.targetmol.com/compound/calcimycin
https://www.benchchem.com/product/b1628573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling (in Fume Hood)

Post-Handling

Disposal

Designate Handling Area

Gather Materials

Label Containers

Don PPE

Weigh Powder

Dissolve in Solvent

Aliquot Solution

Seal Vials

Decontaminate Work Area

Dispose of Waste

Remove PPE

Collect Waste
(Solid, Liquid, Sharps)Wash Hands

Label Hazardous Waste

Store Waste Securely

Contact EHS for Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Calcimycin Hemimagnesium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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